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molecular formula C14H19NO2 B1298610 3-[2-(Piperidin-1-yl)ethoxy]benzaldehyde CAS No. 81068-27-1

3-[2-(Piperidin-1-yl)ethoxy]benzaldehyde

Cat. No. B1298610
CAS RN: 81068-27-1
M. Wt: 233.31 g/mol
InChI Key: VPQCEPCESQKNRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05736548

Procedure details

To a mixture of 3-hydroxybenzaldehyde (5.42 g, 44.38 mmol), K2 CO3 (13.5 g) and acetonitrile was added N-(2-chloroethyl)piperidine hydrochloride (9.8 g). The reaction mixture was refluxed overnight, cooled to room temperature and filtered. The filtrate was stripped to give an oil which was partitioned between CHCl3 (350 ml) and 1M NaOH (200 ml). The organic layer was separated, washed with 1M NaOH (2×200 ml), treated with DARCO®, then MgSO4, filtered, and stripped to afford, as a dark oily liquid, 6.28 g of 3-[2-(1-piperdinyl)ethoxy]benzaldehyde.
Name
3-hydroxybenzaldehyde
Quantity
5.42 g
Type
reactant
Reaction Step One
[Compound]
Name
CO3
Quantity
13.5 g
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
N-(2-chloroethyl)piperidine hydrochloride
Quantity
9.8 g
Type
reactant
Reaction Step Two
Name
3-[2-(1-piperdinyl)ethoxy]benzaldehyde

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][CH:9]=1)[CH:5]=[O:6].Cl.Cl[CH2:12][CH2:13][N:14]1[CH2:19][CH2:18][CH2:17][CH2:16][CH2:15]1>C(#N)C>[N:14]1([CH2:13][CH2:12][O:1][C:2]2[CH:3]=[C:4]([CH:7]=[CH:8][CH:9]=2)[CH:5]=[O:6])[CH2:19][CH2:18][CH2:17][CH2:16][CH2:15]1 |f:1.2|

Inputs

Step One
Name
3-hydroxybenzaldehyde
Quantity
5.42 g
Type
reactant
Smiles
OC=1C=C(C=O)C=CC1
[Compound]
Name
CO3
Quantity
13.5 g
Type
reactant
Smiles
Name
acetonitrile
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)#N
Step Two
Name
N-(2-chloroethyl)piperidine hydrochloride
Quantity
9.8 g
Type
reactant
Smiles
Cl.ClCCN1CCCCC1

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was refluxed overnight
Duration
8 (± 8) h
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
to give an oil which
CUSTOM
Type
CUSTOM
Details
was partitioned between CHCl3 (350 ml) and 1M NaOH (200 ml)
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
WASH
Type
WASH
Details
washed with 1M NaOH (2×200 ml)
ADDITION
Type
ADDITION
Details
treated with DARCO®
FILTRATION
Type
FILTRATION
Details
MgSO4, filtered

Outcomes

Product
Name
3-[2-(1-piperdinyl)ethoxy]benzaldehyde
Type
product
Smiles
N1(CCCCC1)CCOC=1C=C(C=O)C=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 6.28 g
YIELD: CALCULATEDPERCENTYIELD 60.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.